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Abstract
This document provides detailed application notes and protocols for the use of C.I. Vat Blue 22
as a redox indicator in volumetric analysis. C.I. Vat Blue 22, a violanthrone-based vat dye,

exhibits a distinct color change upon reversible oxidation-reduction, making it a potential

candidate for endpoint determination in various redox titrations. These notes cover the

fundamental properties, proposed redox mechanism, and practical guidance for its application

in a laboratory setting.

Introduction
Redox titrations are a cornerstone of analytical chemistry, enabling the quantification of a wide

range of analytes. The selection of an appropriate indicator is paramount for accurate endpoint

determination. C.I. Vat Blue 22 (C.I. 59820), a dye primarily used in the textile industry,

possesses electrochemical properties that make it a subject of interest for applications in

analytical chemistry. Its ability to undergo a reversible color change in response to a change in

solution potential allows it to function as a redox indicator. This document outlines the

characteristics and potential applications of C.I. Vat Blue 22 in this capacity.
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C.I. Vat Blue 22 is a complex organic molecule with the chemical formula C₃₄H₁₂Cl₄O₂ and a

molecular weight of 594.27 g/mol [1]. Its core structure is based on violanthrone. In its oxidized

state, it is a dark blue powder. Upon reduction in an alkaline medium, it transforms into its

water-soluble "leuco" form, which is blue. In an acidic medium, the reduced form is purple[1].

This distinct and pH-dependent color change of the reduced form is a key characteristic for its

use as an indicator.

Table 1: Physicochemical Properties of C.I. Vat Blue 22

Property Value Reference

C.I. Name Vat Blue 22 [1]

C.I. Number 59820 [1]

CAS Number 6373-20-2 [1]

Molecular Formula C₃₄H₁₂Cl₄O₂ [1]

Molecular Weight 594.27 g/mol [1]

Molecular Structure Violanthrone [1]

Oxidized Form Color Dark Blue [1]

Reduced (Leuco) Form Color

(Alkaline)
Blue [1]

Reduced (Leuco) Form Color

(Acidic)
Purple [1]

Redox Mechanism and Color Change
The function of C.I. Vat Blue 22 as a redox indicator is based on the reversible reduction of its

quinone groups. The violanthrone structure contains carbonyl groups that can be reduced to

hydroxyl groups in the presence of a reducing agent, forming the colored leuco-dye. The re-

oxidation of the leuco form back to the quinone structure results in a color change, which

signals the endpoint of the titration.
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The precise redox potential for C.I. Vat Blue 22 is not readily available in the reviewed

literature. However, studies on other violanthrone derivatives suggest that the redox potential is

likely to be in the negative range versus the standard hydrogen electrode (SHE). For instance,

a novel NIR violanthrone derivative was reported to have a redox potential of -0.56 V vs NHE.

The general reduction potential for anthraquinoid-type vat dyes is in the range of -800 to -1000

mV. This suggests that C.I. Vat Blue 22 would be suitable for titrations involving strong

reducing agents or for the determination of analytes with relatively low redox potentials.

The color change at the endpoint of a titration would be from the color of the leuco form (blue

or purple, depending on the pH) to the color of the oxidized form (dark blue), or vice-versa,

depending on the direction of the titration.

C.I. Vat Blue 22 (Oxidized Form)
(Dark Blue)

Leuco-Vat Blue 22 (Reduced Form)
(Blue/Purple)

+ 2e⁻, + 2H⁺ (Reduction)

- 2e⁻, - 2H⁺ (Oxidation)

Click to download full resolution via product page

Caption: Redox mechanism of C.I. Vat Blue 22.

Experimental Protocols
Due to the lack of specific published titration protocols for C.I. Vat Blue 22, the following are

generalized experimental methodologies that can serve as a starting point for its evaluation as

a redox indicator. It is crucial to perform preliminary potentiometric titrations to determine the

exact transition potential of the indicator under specific experimental conditions.

Preparation of the Indicator Solution
Dissolution of the Dye: C.I. Vat Blue 22 in its oxidized form is insoluble in water. To prepare

an indicator solution, it must first be reduced to its soluble leuco form.

Stock Solution (Example):

Weigh 0.1 g of C.I. Vat Blue 22 powder.

In a 100 mL volumetric flask, add a small amount of a suitable reducing agent (e.g., a

fresh solution of sodium dithionite, Na₂S₂O₄) and a dilute solution of sodium hydroxide to
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create an alkaline reducing medium.

Add the C.I. Vat Blue 22 powder to the flask.

Gently agitate the solution until the dye dissolves and the characteristic blue color of the

leuco form appears.

Dilute to the mark with deionized water.

Note: This solution is sensitive to air oxidation and should be prepared fresh daily and

stored under an inert atmosphere if possible.

General Protocol for a Redox Titration (Analyte: a
reducing agent)
This protocol describes the titration of a reducing analyte with a standard oxidizing titrant.

Analyte Preparation: Pipette a known volume of the analyte solution into a titration flask.

Acidification (if necessary): Adjust the pH of the analyte solution as required for the specific

titration reaction and for the desired color of the reduced indicator (purple in acidic

conditions).

Indicator Addition: Add a few drops of the freshly prepared C.I. Vat Blue 22 indicator

solution. The solution should take on the color of the leuco form (purple).

Titration: Titrate with the standard oxidizing titrant (e.g., potassium permanganate, ceric

sulfate).

Endpoint: The endpoint is reached when the color of the solution changes from the color of

the leuco form (purple) to the color of the oxidized form (dark blue) and persists for at least

30 seconds.

Blank Titration: Perform a blank titration to account for the volume of titrant required to

oxidize the indicator itself.
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Preparation

Titration

Endpoint Determination

Prepare fresh C.I. Vat Blue 22
indicator solution (leuco form)

Add a few drops of indicator
(solution turns purple)

Pipette known volume of
reducing analyte into flask

Adjust pH of analyte solution

Titrate with standard
oxidizing agent

Observe color change from
purple to dark blue

Record titrant volume

Click to download full resolution via product page

Caption: Experimental workflow for a redox titration.

Data Presentation and Interpretation
As no specific quantitative data for C.I. Vat Blue 22 as a redox indicator is currently available in

the literature, the following table is a template for researchers to populate with their own

experimental findings.
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Table 2: Template for Experimental Data on C.I. Vat Blue 22 as a Redox Indicator

Titration
System
(Analyte vs.
Titrant)

Indicator
Concentrati
on (M)

pH
Transition
Potential (V
vs. SHE)

Color
Change at
Endpoint

Observatio
ns (e.g.,
sharpness
of endpoint)

Example:

Fe(II) vs.

Ce(IV)

[To be

determined]

[To be

determined]

[To be

determined]

[To be

determined]

[To be

determined]

[Your System

1]

[Your System

2]

Conclusion and Recommendations
C.I. Vat Blue 22 shows promise as a redox indicator due to its distinct color change upon

oxidation and reduction. Its likely negative redox potential suggests it may be particularly useful

for titrations involving strong reducing agents. However, the lack of published data on its

precise redox potential and specific titration applications necessitates further experimental

investigation. Researchers are encouraged to perform potentiometric titrations to characterize

its transition potential accurately before employing it in quantitative analysis. The protocols

provided herein offer a foundational approach for such validation studies. The successful

application of C.I. Vat Blue 22 would expand the toolkit of available redox indicators for

specialized analytical applications.

Need Custom Synthesis?
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To cite this document: BenchChem. [C.I. Vat Blue 22: Application Notes for Redox Titrations].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619531#c-i-vat-blue-22-as-a-redox-indicator-in-
titrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1619531#c-i-vat-blue-22-as-a-redox-indicator-in-titrations
https://www.benchchem.com/product/b1619531#c-i-vat-blue-22-as-a-redox-indicator-in-titrations
https://www.benchchem.com/product/b1619531#c-i-vat-blue-22-as-a-redox-indicator-in-titrations
https://www.benchchem.com/product/b1619531#c-i-vat-blue-22-as-a-redox-indicator-in-titrations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1619531?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

